Cas no 161836-12-0 (7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one)
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one
- 7-Bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
- 7-Bromo-1,3-dihydro-imidazo[4,5-c]pyridin-2-one
- 7-Bromo-1H-imidazo[4,5-c]pyridin-2(3H)-one
- 2H-IMidazo[4,5-c]pyridin-2-one
- 2H-IMidazo[4,5-c]pyridin-2-one, 7-broMo-1,3-dihydro-
- 7-bromo-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
- 8184AA
- SY029337
- FS001033
- ST081633
- AX8215417
- 7-bromo-4-imidazolino[4,5-c]pyridin-2-one
- 836B120
- 161836-12-0
- DS-11262
- AKOS015969297
- Z1269235386
- DTXSID90359195
- MFCD03673684
- FT-0727775
- AC-25145
- EN300-6778201
- DB-028422
- 7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
-
- MDL: MFCD03673684
- Inchi: 1S/C6H4BrN3O/c7-3-1-8-2-4-5(3)10-6(11)9-4/h1-2H,(H2,9,10,11)
- InChI Key: LACRAZSEDWFGFM-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC2=C1NC(N2)=O
Computed Properties
- Exact Mass: 212.95400
- Monoisotopic Mass: 212.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.2
- Topological Polar Surface Area: 54
Experimental Properties
- Density: 1.837
- Boiling Point: 188.9℃ at 760 mmHg
- Flash Point: 68.1°C
- Refractive Index: 1.636
- PSA: 61.54000
- LogP: 1.01370
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF365-200mg |
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one |
161836-12-0 | 98% | 200mg |
226.0CNY | 2021-08-04 | |
| Chemenu | CM151372-5g |
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one |
161836-12-0 | 98% | 5g |
$224 | 2021-08-05 | |
| Chemenu | CM151372-10g |
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one |
161836-12-0 | 98% | 10g |
$393 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY029337-1g |
7-Bromo-1H-imidazo[4,5-c]pyridin-2(3H)-one |
161836-12-0 | ≥95% | 1g |
¥2516.13 | 2025-04-17 | |
| Chemenu | CM151372-1g |
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one |
161836-12-0 | 98% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM151372-5g |
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one |
161836-12-0 | 98% | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM151372-10g |
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one |
161836-12-0 | 98% | 10g |
$*** | 2023-03-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF365-5g |
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one |
161836-12-0 | 98% | 5g |
2683CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF365-50mg |
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one |
161836-12-0 | 98% | 50mg |
104.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF365-1g |
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one |
161836-12-0 | 98% | 1g |
685.0CNY | 2021-08-03 |
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one (CAS No. 161836-12-0): An Overview of a Promising Compound in Medicinal Chemistry
7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one (CAS No. 161836-12-0) is a small molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.
The chemical structure of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one is characterized by a fused imidazole and pyridine ring system with a bromine substituent at the 7-position. The presence of the bromine atom imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to form hydrogen bonds and π-π interactions with biomolecules.
The synthesis of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has been reported using various methodologies. One common approach involves the cyclization of a suitable precursor followed by bromination at the 7-position. For instance, a typical synthetic route starts with the condensation of an appropriate amine and aldehyde to form an intermediate imine, which is then cyclized under acidic conditions to generate the imidazopyridine core. Subsequent bromination using a brominating agent such as N-bromosuccinimide (NBS) yields the desired product. This synthetic strategy allows for the preparation of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one in good yields and purity.
In terms of biological activities, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.
Beyond its anti-inflammatory properties, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has also been investigated for its antiviral activity. Research has shown that this compound can inhibit the replication of various viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral mechanism is thought to involve interference with viral entry or replication processes within host cells. These findings suggest that 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one could be a valuable lead compound for the development of new antiviral therapies.
In addition to its anti-inflammatory and antiviral activities, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has also been explored for its anticancer potential. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been shown to exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. These properties make it an attractive candidate for further investigation as a potential anticancer agent.
The pharmacokinetic profile of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one is another important aspect to consider for its therapeutic development. Initial studies have suggested that this compound has favorable oral bioavailability and metabolic stability. However, further research is needed to optimize its pharmacokinetic properties and ensure optimal drug delivery.
To date, several research groups have contributed to the understanding of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one. For example, a study published in the Journal of Medicinal Chemistry reported on the synthesis and biological evaluation of a series of imidazopyridine derivatives, including 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one. The results highlighted the compound's potent anti-inflammatory activity and provided insights into its structure-activity relationships (SAR). Another study published in Antiviral Research explored the antiviral potential of this compound against influenza A virus and demonstrated its efficacy in reducing viral load in infected cells.
In conclusion, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one (CAS No. 161836-12-0) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory agent, antiviral drug candidate, and anticancer lead makes it an exciting target for medicinal chemists and pharmacologists. Ongoing research efforts are likely to uncover new applications and optimize its therapeutic potential for various diseases.
161836-12-0 (7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one) Related Products
- 1044771-99-4(5-Bromo-N4-methyl-pyridine-3,4-diamine)
- 161836-10-8(4,7-Dibromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one)
- 1923301-32-9(3,4-Pyridinediamine, 5-bromo-N3-methyl-)
- 54221-74-8(2H-Imidazo[4,5-c]pyridin-2-one, 4-bromo-1,3-dihydro-)
- 1780052-95-0(7-Bromo-3-methyl-1H-imidazo[4,5-c]pyridin-2(3H)-one)
- 1956322-84-1(1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-2(3H)-one)
- 120759-71-9(7-bromo-3H-imidazo4,5-cpyridine-2-thiol)
- 1781709-40-7(7-bromo-1-methyl-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)